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Compound of Interest

Compound Name: Antibacterial agent 42

Cat. No.: B13910091

The primary characteristic of "Antibacterial agent 42" as described by MedChemExpress is its
role as a potentiator for the antibiotic ceftazidime. It has been shown to significantly lower the
Minimum Inhibitory Concentration (MIC) of ceftazidime against certain bacteria[1]. This
suggests that "Antibacterial agent 42" may function as a resistance breaker or a synergistic
agent that enhances the efficacy of ceftazidime.

Additionally, this agent has demonstrated activity against the fungal pathogen Candida
albicans. It has been observed to inhibit biofilm formation, reduce the aggregation of planktonic
cells, and interfere with hyphal formation[2]. The mechanism of this anti-biofilm activity is
thought to involve interaction with the fungal protein ALS3, a key adhesin involved in biofilm
development[2].

Due to the proprietary nature of this compound and the lack of a publicly available chemical
structure, a detailed technical guide on its core chemical properties, synthesis, and related
signaling pathways cannot be provided at this time. The creation of diagrams for signaling
pathways and experimental workflows is also not possible without more specific information on
its mechanism of action.

For a comprehensive technical guide as originally requested, a well-defined chemical entity
with a known structure is required. Researchers and drug development professionals
interested in the specific properties and applications of MedChemExpress' "Antibacterial
agent 42" are advised to contact the supplier directly for more detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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